Cas no 2228410-11-3 (tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate
• CAS No: 2228410-11-3
• MF: C₁₆H₂₀ClNO₃
• MW: 309.787903785706
• CID: 6330483
• PubChem ID: 165839556
• Update Time: 2025-10-28

tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate
• tert-butyl N-[5-(1-acetylcyclopropyl)-2-chlorophenyl]carbamate
• 2228410-11-3
• EN300-1871212

• Inchi： 1S/C16H20ClNO3/c1-10(19)16(7-8-16)11-5-6-12(17)13(9-11)18-14(20)21-15(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,18,20)
• InChI Key： VCOCFWAEKJAOKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 309.1131712g/mol
• Monoisotopic Mass: 309.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate

tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228410-11-3, commonly referred to as tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate, is a highly specialized organic compound with significant applications in the field of chemistry. This compound has garnered attention due to its unique structural properties and potential uses in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in research.

tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate is a derivative of phenylcarbamate, featuring a tert-butyl group attached to the nitrogen atom. The molecule also contains a 1-acetylcyclopropyl substituent and a chlorine atom at the 2-position of the phenyl ring. This combination of functional groups imparts unique reactivity and stability to the compound, making it suitable for a variety of chemical reactions and applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis. The presence of a cyclopropane ring in tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate contributes to its intriguing electronic properties. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, has made it a valuable tool in modern organic chemistry.

The synthesis of tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the cyclopropane ring, acetylation, and subsequent coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly sought after in pharmaceutical research.

In terms of applications, tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate has found utility in agrochemicals and specialty chemicals. Its ability to act as an intermediate in the synthesis of bioactive compounds makes it a critical component in drug discovery programs. Additionally, its stability under various reaction conditions allows for its use in large-scale industrial processes.

Recent research has also focused on the environmental impact and biodegradation of tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in agricultural applications. Regulatory agencies have expressed interest in understanding its persistence and potential toxicity to aquatic organisms, prompting further investigations into its environmental fate.

The structural versatility of tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate has led to its exploration as a building block for advanced materials. Researchers are investigating its potential as a precursor for high-performance polymers and nanomaterials. These studies are still in their early stages but hold promise for future innovations in materials science.

In conclusion, tert-butyl N-5-(1-acetylcyclopropyl)-2-chlorophenylcarbamate is a multifaceted compound with significant implications across various fields of chemistry. Its unique structure, versatile reactivity, and wide range of applications make it an essential molecule for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.